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Compound of Interest

Compound Name: JN403

Cat. No.: B608204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JN403 is a potent and selective partial agonist of the human α7 nicotinic acetylcholine receptor

(nAChR), a ligand-gated ion channel expressed in the central nervous system. Its scientific

name is (S)-(1-Aza-bicyclo[2.2.2]oct-3-yl)-carbamic acid (S)-1-(2-fluoro-phenyl)-ethyl ester. Due

to its selectivity, JN403 is a valuable tool for investigating the physiological and pathological

roles of the α7 nAChR in various neurological and psychiatric disorders. This document

provides a detailed protocol for the preparation of a JN403 stock solution for use in in vitro and

in vivo experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for JN403.
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Parameter Value Reference

Full Chemical Name

(S)-(1-Aza-bicyclo[2.2.2]oct-3-

yl)-carbamic acid (S)-1-(2-

fluoro-phenyl)-ethyl ester

[1][2][3][4]

Molecular Weight 332.41 g/mol Inferred from vendor data

In Vitro Potency (pEC₅₀)

7.0 (for Ca²⁺ influx in GH3

cells expressing human α7

nAChR)

Binding Affinity (pKD)
6.7 (for human recombinant α7

nAChR)

Binding Affinity (Ki)
200 nM (for human

recombinant α7 nAChR)
[3]

Experimental Protocols
Materials

JN403 powder

Dimethyl sulfoxide (DMSO), anhydrous (ACS grade or higher)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Safety Precautions
As a specific safety data sheet for JN403 is not publicly available, standard laboratory safety

precautions for handling chemical compounds of unknown toxicity should be followed:
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the JN403 powder in a chemical fume hood to avoid inhalation.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Dispose of waste according to institutional guidelines.

Preparation of a 10 mM JN403 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of JN403 in DMSO.

Calculate the required mass of JN403:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 332.41 g/mol x 1000 mg/g

Mass (mg) = 3.3241 mg

Weighing the JN403 powder:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.32 mg of JN403 powder into the tared tube. Record

the exact weight.

Dissolving the JN403:

Add the appropriate volume of anhydrous DMSO to the tube containing the JN403 powder

to achieve a final concentration of 10 mM. To calculate the precise volume of DMSO

needed based on the actual weight:

Volume (mL) = [Mass (mg) / 332.41 ( g/mol )] / 10 (mmol/L)

For example, if you weighed out 3.50 mg of JN403:

Volume (mL) = [3.50 / 332.41] / 10 = 0.001053 L = 1.053 mL
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Cap the tube tightly.

Vortex the solution until the JN403 is completely dissolved. Gentle warming in a 37°C

water bath may assist in dissolution if necessary.

Storage of the Stock Solution:

Store the 10 mM JN403 stock solution in tightly sealed, amber vials at -20°C for long-term

storage.

For short-term use, the solution can be stored at 4°C for up to a week.

Avoid repeated freeze-thaw cycles. It is recommended to aliquot the stock solution into

smaller, single-use volumes.

Preparation of Working Solutions
For most in vitro experiments, the 10 mM stock solution will need to be further diluted in the

appropriate cell culture medium or experimental buffer to the desired final concentration.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock:

Perform a 1:1000 dilution. For example, add 1 µL of the 10 mM stock solution to 999 µL of

the experimental buffer.

Note on Solubility: While JN403 is expected to be soluble in DMSO, it is good practice to

perform a small-scale solubility test before preparing a large volume of stock solution. If

precipitation is observed upon dilution into aqueous buffers, consider preparing a more dilute

stock solution or using a different solvent system if compatible with the experimental setup.
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Preparation

Storage & Use

1. Calculate Mass of JN403

2. Weigh JN403 Powder

3. Add Anhydrous DMSO

4. Vortex to Dissolve

5. Aliquot into Vials

6. Store at -20°C

7. Dilute to Working Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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